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Introduction
2-Butanol (sec-butanol) is a chiral secondary alcohol with the chemical formula C₄H₁₀O. The

presence of a stereocenter at the second carbon atom means it exists as a pair of

enantiomers: (R)-(-)-2-butanol and (S)-(+)-2-butanol. Enantiomers are non-superimposable

mirror images that exhibit identical physical properties such as melting point, boiling point, and

density.[1][2][3] However, they are distinguished by their interaction with plane-polarized light, a

property known as optical activity.[1][2] One enantiomer rotates the light in a clockwise direction

(dextrorotatory, "+"), while the other rotates it in an equal but opposite counterclockwise

direction (levorotatory, "-").[1] This guide provides a detailed overview of the core physical

properties of the enantiopure forms of 2-butanol, along with the experimental protocols for their

determination.

Core Physical Properties
The fundamental physical properties of (R)-(-)-2-butanol and (S)-(+)-2-butanol are summarized

below. As enantiomers, their scalar properties are identical, while their optical rotations are

equal in magnitude but opposite in sign.

Data Presentation: Quantitative Properties of 2-Butanol
Enantiomers
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Physical Property (R)-(-)-2-Butanol (S)-(+)-2-Butanol
Racemic (±)-2-
Butanol

CAS Number 14898-79-4[4] 4221-99-2[5][6] 78-92-2[7]

Molecular Weight 74.12 g/mol [4][5] 74.12 g/mol [4][5] 74.12 g/mol [7]

Melting Point
-114 °C to -115 °C[7]

[8][9]
-114 °C[6][8]

-114.7 °C to -115

°C[7][8][9][10][11]

Boiling Point
97-100 °C[4][12][13]

[14]; 99.5 °C[10][11]

99-100 °C[5][6]; 99.5

°C[10][11]
99.5 °C[8][10][11]

Specific Rotation [α]
-13.0° (20°C, neat)[4]

[15]; -13.5°[16][17][18]

+13.0° (20°C, neat)[5];

+13.5°[16]
0°

Density
0.807 g/mL (20°C)[4]

[12][13][14][15]

0.803 g/mL (25°C)[5]

[6]

0.808 g/mL (25°C)[9]

[11]

Refractive Index

(nD²⁰)

1.397[4][12][13][14]

[15]
1.397[5][6] 1.397[19]

Mandatory Visualizations
Caption: Relationship between (R) and (S) enantiomers of 2-butanol.
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Prepare Sample
(Neat Liquid or Solution of Known Concentration)

Calibrate Polarimeter
(Zero with Blank/Solvent)

Fill Polarimeter Tube
(Ensure no air bubbles)

Place Tube in Polarimeter

Measure Observed Rotation (α)
(Using Sodium D-line at controlled T)

Calculate Specific Rotation
[α] = α / (l × d) for neat liquids

[α] = α / (l × c) for solutions

Report [α] with T and λ

Click to download full resolution via product page

Caption: Experimental workflow for determining specific rotation.
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Detailed methodologies for determining the key physical properties of enantiopure 2-butanol

are outlined below.

Determination of Specific Rotation ([α])
This procedure quantifies the extent to which an enantiopure substance rotates plane-polarized

light.

Apparatus: Polarimeter, sodium lamp (D-line, 589.3 nm), polarimeter cell (tube) of a known

path length (typically 1.00 dm), volumetric flask, analytical balance.

Methodology:

Instrument Calibration: Turn on the polarimeter and the sodium lamp, allowing them to

warm up and stabilize. Fill the polarimeter cell with a blank sample (the solvent used for

the solution, or leave empty for a neat liquid air-blank) and place it in the instrument. Set

the reading to zero.

Sample Preparation (for solutions): Accurately weigh a sample of the enantiopure 2-

butanol and dissolve it in a suitable achiral solvent (e.g., ethanol) in a volumetric flask to a

precise final volume. Calculate the concentration (c) in g/mL.

Measurement:

For a neat liquid, carefully fill the polarimeter cell with the enantiopure 2-butanol,

ensuring no air bubbles are trapped in the light path.[20] The density (d) of the liquid

must be known or measured separately.

For a solution, rinse and fill the cell with the prepared solution.

Place the filled cell in the polarimeter.

Observe the optical rotation. The analyzer is rotated until the light field appears uniform or

at its minimum intensity. Record the observed angle of rotation (α).[20] Multiple readings

are taken and averaged to minimize error.[21]

Calculation: The specific rotation is calculated using the appropriate formula:[22]
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For a neat liquid: [α]DT = α / (l × d)

For a solution: [α]DT = α / (l × c)

Where:

T is the temperature in degrees Celsius.

D indicates the sodium D-line wavelength.

α is the observed rotation in degrees.

l is the path length of the cell in decimeters (dm).

d is the density of the neat liquid in g/mL.

c is the concentration of the solution in g/mL.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus: Thiele tube or micro-distillation apparatus, thermometer, heating source (oil bath

or heating mantle), small test tube, and capillary tube (sealed at one end).

Methodology (Thiele Tube Micro-Method):

Attach a small test tube containing 0.5-1 mL of the 2-butanol sample to a thermometer

using a rubber band.[23]

Place a capillary tube, sealed end up, inside the test tube so that its open end is

submerged in the liquid.[23]

Place the entire assembly into a Thiele tube containing a high-boiling-point oil (e.g.,

mineral oil), ensuring the sample is level with the upper arm of the tube.[24]

Gently heat the side arm of the Thiele tube with a small flame or other heat source.[23][24]

Convection currents will ensure uniform heating.
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As the temperature rises, air will be expelled from the capillary tube. When the boiling

point is reached, a continuous and rapid stream of bubbles will emerge from the capillary

tube.[23][24]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.[23][24][25] Record this temperature. It is also crucial to

record the atmospheric pressure at the time of measurement.

Determination of Refractive Index (n)
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic constant for a pure compound at a specific temperature and

wavelength.

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically

integrated, using the sodium D-line), and a dropper.

Methodology:

Calibration and Cleaning: Turn on the refractometer and allow it to come to the desired

temperature (typically 20.0 °C), using a circulating water bath for temperature control.

Clean the surfaces of the upper and lower prisms with a soft tissue moistened with a

suitable solvent (e.g., ethanol or acetone) and allow them to dry completely.[26][27]

Sample Application: Using a clean dropper, place 2-3 drops of the enantiopure 2-butanol

onto the surface of the lower prism.[26][27]

Measurement: Close the prisms firmly. Adjust the light source and mirror (if applicable) to

illuminate the field of view.

Rotate the coarse adjustment knob until the boundary between the light and dark regions

appears in the eyepiece.[26]

Turn the chromaticity adjustment knob to eliminate any color fringe, resulting in a sharp,

clear borderline.[28]
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Use the fine adjustment knob to precisely align the borderline with the center of the

crosshairs in the eyepiece.[27][28]

Read the refractive index value from the instrument's scale, typically to four decimal

places. Record the temperature at which the measurement was made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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